2-Isobutyl-1-(methoxycarbonyl)piperidine-4-carboxylic acid
Description
2-Isobutyl-1-(methoxycarbonyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H21NO4 |
|---|---|
Molecular Weight |
243.30 g/mol |
IUPAC Name |
1-methoxycarbonyl-2-(2-methylpropyl)piperidine-4-carboxylic acid |
InChI |
InChI=1S/C12H21NO4/c1-8(2)6-10-7-9(11(14)15)4-5-13(10)12(16)17-3/h8-10H,4-7H2,1-3H3,(H,14,15) |
InChI Key |
YOIYLPUBCCBQGC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1CC(CCN1C(=O)OC)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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